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Compound of Interest

Compound Name: methanesulfenamide, N-methyl-
CAS No.: 130412-04-3
Cat. No.: B14279570

Get Quote

Executive Summary

N-methylmethanesulfonamide (NMMS, CAS 1184-85-6) is a critical synthetic intermediate and
structural motif in the development of sulfonamide-based pharmacophores. Precise
characterization of its fragmentation pattern is essential for metabolite identification, impurity
profiling, and genotoxic impurity (GTI) monitoring. This guide provides an in-depth analysis of
the NMMS fragmentation mechanism, comparing its behavior against structural analogs to aid

researchers in confident structural elucidation.

Chemical Profile & Significance
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Property Detail

IUPAC Name N-methylmethanesulfonamide
Formula

Molecular Weight 109.15 g/mol

Monoisotopic Mass 109.0197 Da

Sulfonyl group (
Key Structural Motif
) bridged to a secondary amine

Synthesis of agrochemicals, protease inhibitors,
Application and potential genotoxic impurity in mesylate salt

drugs.

Fragmentation Mechanism Analysis

The fragmentation of NMMS is governed by the stability of the sulfonyl cation and the lability of
the S-N bond. Understanding these pathways requires distinguishing between Electron
lonization (El) and Electrospray lonization (ESI).

2.1 Electron lonization (EIl) — Hard lonization

In EI (70 eV), the molecular ion (

, m/z 109) is often weak or absent due to the high internal energy imparted. The spectrum is
dominated by fragment ions resulting from

-cleavage and inductive cleavage.

e Primary Pathway (S-N Cleavage): The most energetically favorable bond rupture occurs at
the S-N junction. The positive charge is retained by the sulfonyl group due to the high
stability of the sulfur-oxygen resonance system.

o Fragment:

(m/z 79)
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o Mechanism: Inductive cleavage driven by the electronegative oxygen atoms.

o Status:Base Peak (100% Relative Abundance).

e Secondary Pathway (Amine Fragment): Alternatively, the charge can be retained on the
nitrogen fragment, though this is less favored in EI compared to the sulfonyl cation.

o Fragment:

(m/z 30)

o Mechanism: Hydrogen rearrangement and subsequent cleavage.[1]
o Tertiary Pathway (Desulfonylation): Loss of the
moiety.
o Fragment:
(m/z 30) or Methyl radical loss from m/z 79 yielding

(M/z 64).

2.2 Electrospray lonization (ESI) — Soft lonization

In ESI (Positive Mode), the molecule forms a protonated precursor

e Precursor lon: m/z 110.027
¢ Collision-Induced Dissociation (CID):
o Neutral Loss of Methylamine: The protonated amine is a good leaving group.

= (Neutral Loss 31 Da)

= Product lon:m/z 79

o Rearrangement (SO2 Extrusion): A characteristic rearrangement for sulfonamides
involving the migration of the methyl group to the oxygen or nitrogen during
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loss.

» Product lon:m/z 46 (

, dimethylamine-like fragment).

Visualization of Fragmentation Pathways

The following diagram illustrates the competitive fragmentation pathways for NMMS under ESI-
MS/MS conditions.
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Figure 1: Proposed fragmentation tree for N-methylmethanesulfonamide in ESI(+) mode. The
m/z 79 ion is the diagnostic quantifier.
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Comparative Analysis: NMMS vs. Structural Alternatives

To distinguish NMMS from its analogs, we compare the fragmentation signatures. This is

crucial when analyzing mixtures or metabolic degradation products.

N-

Methanesulfonamide

N,N-

Feature Methylmethanesulfo (MS) Dimethylmethanesulf
namide (NMMS) onamide (DMMS)
Structure
Mw 109 95 123
Precursor [M+H]+ 110 96 124
Base Peak m/z 79 ( m/z 79 ( m/z 79 (
(Fragment) ) ) )
Diagnostic Neutral 31 Da( 17 Da( 45 Da (
L
0%8 ) ) )
m/z 46 m/z 15 ( m/z 44 (
Secondary Fragment
(Rearrangement)

)

)

Differentiation

Strategy

Look for m/z 110

79 transition.

Look for m/z 96

79 transition.

Look for m/z 124

79 transition.

Key Insight: While all three compounds share the stable sulfonyl core (m/z 79), the neutral loss

is the specific fingerprint. In Triple Quadrupole (QqQ) methods, the Neutral Loss Scan mode is

highly effective for screening this class of compounds.

Experimental Protocol: Method Optimization

For researchers developing a quantitative assay (e.g., for impurity analysis in drug

substances), the following protocol ensures robust detection.

Protocol: MS/MS Optimization for NMMS

© 2026 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14279570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Standard Preparation: Dissolve NMMS in 50:50 Methanol:Water + 0.1% Formic Acid to a
concentration of 1 pg/mL.

e Infusion: Introduce sample via syringe pump at 10 uL/min into the ESI source.
e Source Parameters (Typical for Sciex/Waters systems):

o lon Spray Voltage: 4500 V

o Temperature: 300°C (Low temp prevents thermal degradation)

o Curtain Gas: 20 psi

e Q1 Scan: Verify [M+H]+ at m/z 110.0. Ensure no sodium adducts ([M+Na]+ 132.0) dominate,
as they fragment poorly.

e Product lon Scan: Select m/z 110 as precursor. Ramp Collision Energy (CE) from 10 to 50
evVv.

« MRM Selection:
o Quantifier: 110.0

79.0 (High intensity, stable).

o Qualifier: 110.0

46.0 (Lower intensity, confirms structure).

Workflow Visualization

Sample Prep » | ESI Source - Q1 Filter - Collision Cell - Q3 Filter Data Analysis
(MeOH/H20 + 0.1% FA) (+4.5 kV) 1 select miz 110 | (N2 Gas, CE Ramping) "1 scan m/z 20-120 "1 Extract XIC for 79 & 46

4
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Figure 2: Step-by-step MS/MS method development workflow for N-
methylmethanesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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